1,1'-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene

• CAS No.: 32134-41-1
• Molecular Formula: C17H18
• Molecular Weight: 222.32 g/mol
• IUPAC Name: (2,2-dimethyl-1-phenylcyclopropyl)benzene
• InChI: InChI=1S/C17H18/c1-16(2)13-17(16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,13H2,1-2H3
• InChI Key: BYISDJRVVCJYGS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C2=CC=CC=C2)C3=CC=CC=C3)C

Description

1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene is an organic compound characterized by a cyclopropane ring substituted with two methyl groups and two benzene rings

Preparation Methods

The synthesis of 1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene typically involves the reaction of 2,2-dimethylcyclopropane with benzene derivatives under specific conditions. One common method includes the use of a Grignard reagent, where the cyclopropane ring is formed through a cyclopropanation reaction. Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced cyclopropane derivatives.

Scientific Research Applications

1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a model compound for studying cyclopropane chemistry.

Biology: The compound’s derivatives are investigated for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene involves its interaction with specific molecular targets and pathways. The compound can modulate enzyme activity, receptor binding, and signal transduction pathways, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

1,1’-(2,2-Dimethylcyclopropane-1,1-diyl)dibenzene can be compared with similar compounds such as:

1,1’-(3-Cyclopropyl-1-propene-1,2-diyl)dibenzene: This compound has a similar cyclopropane structure but with different substituents, leading to variations in reactivity and applications.

1,1-Dibromo-2-2-diphenylcyclopropane: The presence of bromine atoms in this compound introduces different chemical properties and reactivity patterns.

Cyclopropane, 1,1-dimethyl-2-(2-methyl-1-propenyl):